Cas no 913706-12-4 (1H-Benzimidazole-1-acetonitrile, 2-methyl-5-nitro-)

1H-Benzimidazole-1-acetonitrile, 2-methyl-5-nitro- structure
913706-12-4 structure
Product Name:1H-Benzimidazole-1-acetonitrile, 2-methyl-5-nitro-
CAS No:913706-12-4
MF:C10H8N4O2
MW:216.19612121582
CID:787799
PubChem ID:10656347
Update Time:2025-04-19

1H-Benzimidazole-1-acetonitrile, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-acetonitrile, 2-methyl-5-nitro-
    • 2-(2-methyl-5-nitrobenzimidazol-1-yl)acetonitrile
    • DTXSID70443086
    • 913706-12-4
    • Inchi: 1S/C10H8N4O2/c1-7-12-9-6-8(14(15)16)2-3-10(9)13(7)5-4-11/h2-3,6H,5H2,1H3
    • InChI Key: CCXBLLBERDGJRZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)N=C(C)N2CC#N)=O

Computed Properties

  • Exact Mass: 216.06472551g/mol
  • Monoisotopic Mass: 216.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.4Ų
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